Cas no 1547873-66-4 (2-azido-1-(2,5-dichlorophenyl)ethan-1-ol)

• Product Name: 2-azido-1-(2,5-dichlorophenyl)ethan-1-ol
• CAS No: 1547873-66-4
• MF: C₈H₇Cl₂N₃O
• MW: 232.066679239273
• CID: 6430995
• PubChem ID: 83093438
• Update Time: 2025-10-28

2-azido-1-(2,5-dichlorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-1-(2,5-dichlorophenyl)ethan-1-ol
• EN300-1147197
• AKOS021414797
• 1547873-66-4

• Inchi： 1S/C8H7Cl2N3O/c9-5-1-2-7(10)6(3-5)8(14)4-12-13-11/h1-3,8,14H,4H2
• InChI Key： HYIIXTHWOGYRGP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(CN=[N+]=[N-])O)Cl

Computed Properties

• Exact Mass: 230.9966172g/mol
• Monoisotopic Mass: 230.9966172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 34.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-azido-1-(2,5-dichlorophenyl)ethan-1-ol

2-Azido-1-(2,5-dichlorophenyl)ethan-1-ol (CAS No. 1547873-66-4): Properties, Applications, and Research Insights

2-Azido-1-(2,5-dichlorophenyl)ethan-1-ol (CAS No. 1547873-66-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This compound belongs to the class of azido alcohols, which are increasingly studied for their potential in click chemistry applications and as intermediates in drug discovery. The presence of both an azido group and a dichlorophenyl moiety makes it a versatile building block for synthesizing more complex molecules.

The molecular formula of 2-azido-1-(2,5-dichlorophenyl)ethan-1-ol is C₈H₇Cl₂N₃O, with a molecular weight of 232.07 g/mol. Its structure features a hydroxyl group and an azido functional group attached to a benzene ring substituted with two chlorine atoms at the 2 and 5 positions. This arrangement provides interesting reactivity patterns, particularly in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, a cornerstone of modern bioconjugation techniques.

Recent studies highlight the growing importance of azido-containing compounds like 1547873-66-4 in medicinal chemistry. Researchers are particularly interested in how the 2,5-dichlorophenyl group influences the compound's biological activity and pharmacokinetic properties. The chlorine atoms are known to enhance lipophilicity, potentially improving cell membrane permeability - a critical factor in drug design. Meanwhile, the azido group serves as an excellent handle for further modifications through bioorthogonal chemistry approaches.

In material science, 2-azido-1-(2,5-dichlorophenyl)ethan-1-ol has shown promise as a precursor for functional polymers. The compound's ability to participate in photoaffinity labeling makes it valuable for studying molecular interactions in polymer systems. Recent publications (2023-2024) have explored its use in creating smart materials with responsive properties, particularly in environmental sensing applications.

The synthesis of CAS 1547873-66-4 typically involves the nucleophilic substitution of corresponding halides with azide sources, followed by careful purification processes. Advanced analytical techniques like HPLC-MS and NMR spectroscopy are essential for characterizing this compound due to its sensitivity to light and temperature. Proper storage conditions (typically -20°C under inert atmosphere) are crucial for maintaining stability.

From a commercial perspective, the demand for 2-azido-1-(2,5-dichlorophenyl)ethan-1-ol has been steadily increasing, particularly from contract research organizations (CROs) specializing in drug discovery services. Market analysis suggests growing applications in proteomics research and chemical biology tools development. The compound's price per gram remains relatively high due to specialized synthesis requirements, but scale-up production methods are being actively investigated.

Environmental and safety considerations for 1547873-66-4 follow standard laboratory protocols for azide compounds. While not classified as highly hazardous, proper handling procedures including the use of personal protective equipment (PPE) are recommended. The compound's environmental fate and biodegradation pathways are currently under study as part of broader green chemistry initiatives in the pharmaceutical industry.

Future research directions for 2-azido-1-(2,5-dichlorophenyl)ethan-1-ol include exploring its potential in targeted drug delivery systems and as a scaffold for covalent inhibitor development. The combination of its aromatic system and reactive azido group presents intriguing possibilities for designing novel theranostic agents (therapeutic + diagnostic). Recent advances in AI-assisted drug design have identified similar structures as promising candidates for further optimization.

For researchers working with CAS 1547873-66-4, several key resources are available. The compound's spectral data has been documented in major chemical databases, and its synthetic protocols continue to be refined in recent literature. Specialized suppliers typically provide technical documents including COA (Certificate of Analysis) and MSDS information, though regulatory status may vary by region.

In conclusion, 2-azido-1-(2,5-dichlorophenyl)ethan-1-ol represents an important tool in modern chemical research. Its dual functionality as both a synthetic intermediate and potential bioactive scaffold ensures its continued relevance across multiple disciplines. As click chemistry applications expand and precision medicine advances, compounds like 1547873-66-4 will likely play increasingly important roles in scientific innovation.